Cas no 126737-42-6 (Acetylsventenic acid)

• Product Name: Acetylsventenic acid
• CAS No: 126737-42-6
• MF: C₂₂H₃₂O₄
• MW: 360.487087249756
• CID: 837771
• PubChem ID: 102004542
• Update Time: 2025-04-19

Acetylsventenic acid Chemical and Physical Properties

Names and Identifiers

• Acetylsventenic acid
• 4,4,5,5-Tetramethyl-2-(2-methyl-1-propen-1-yl)-1,3,2-dioxaborolan e
• 6-(3-dimethylaminopropionyl)forskolin
• AC1L9FKS
• SureCN219972
• UNII-1196KQZ976
• (4beta,7beta)-7-(Acetyloxy)-kaur-16-en-18-oic acid
• 126737-42-6

• Inchi： 1S/C22H32O4/c1-13-11-22-12-15(13)6-7-16(22)20(3)8-5-9-21(4,19(24)25)17(20)10-18(22)26-14(2)23/h15-18H,1,5-12H2,2-4H3,(H,24,25)/t15-,16+,17+,18+,20+,21+,22+/m1/s1
• InChI Key： OTGKWSJHAGHYIW-RNXAVOFCSA-N
• SMILES： O(C(C)=O)[C@H]1C[C@@H]2[C@](C(=O)O)(C)CCC[C@@]2(C)[C@@H]2CC[C@H]3C(=C)C[C@]21C3

Computed Properties

• Exact Mass: 360.23000
• Monoisotopic Mass: 360.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 0.9±0.1 g/cm3
• Boiling Point: 180.0±23.0 °C at 760 mmHg
• Flash Point: 62.7±22.6 °C
• PSA: 63.60000
• LogP: 4.58170
• Vapor Pressure: 1.2±0.3 mmHg at 25°C

Acetylsventenic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids